Cas no 1864052-29-8 (2-[(Benzylsulfanyl)methyl]piperidine hydrochloride)

• Product Name: 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride
• CAS No: 1864052-29-8
• MF: C₁₃H₂₀ClNS
• MW: 257.822601318359
• MDL: MFCD26793205
• CID: 5057209
• PubChem ID: 72716561
• Update Time: 2025-05-24

2-[(Benzylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(benzylsulfanyl)methyl]piperidine hydrochloride
• 2-(benzylsulfanylmethyl)piperidine;hydrochloride
• 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride

• MDL： MFCD26793205
• Inchi： 1S/C13H19NS.ClH/c1-2-6-12(7-3-1)10-15-11-13-8-4-5-9-14-13;/h1-3,6-7,13-14H,4-5,8-11H2;1H
• InChI Key： MZALSRIXRORVBM-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 166
• Topological Polar Surface Area: 37.3

Additional information on 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride

Introduction to 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864052-29-8)

2-[(Benzylsulfanyl)methyl]piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1864052-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class, characterized by a six-membered heterocyclic ring containing one nitrogen atom, which is a common structural motif in many bioactive molecules. The presence of a benzylsulfanyl moiety and a methyl group attached to the piperidine ring introduces unique chemical and pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its potential application in pharmaceutical formulations. This solubility profile makes it more amenable for use in various biological assays and preclinical studies, where efficient delivery and absorption are paramount.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride with biological targets with higher precision. Studies suggest that the benzylsulfanyl group may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. This interaction could be exploited to develop novel therapeutic agents targeting a wide range of diseases, including neurological disorders and inflammatory conditions.

In the realm of drug discovery, the piperidine scaffold is highly favored due to its ability to enhance metabolic stability and oral bioavailability. The incorporation of the methyl group further fine-tunes the physicochemical properties of the molecule, optimizing its pharmacokinetic profile. These characteristics make 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride an attractive candidate for further exploration as a lead compound or intermediate in synthetic pathways leading to more complex bioactive molecules.

Current research is focused on understanding the pharmacological effects of this compound. Preliminary studies indicate that it may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, its structural features suggest potential interactions with kinases and other signaling molecules, which are key targets in cancer therapy. Additionally, the benzylsulfanyl moiety may contribute to antioxidant properties, which could be beneficial in managing oxidative stress-related conditions.

The synthesis of 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only improve the scalability of production but also allow for structural modifications to optimize biological activity.

From a medicinal chemistry perspective, the versatility of the piperidine ring allows for diverse functionalization strategies. Researchers are exploring derivatives of 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride to enhance its therapeutic potential. By modifying substituents on the piperidine ring or introducing additional functional groups, new analogs with improved efficacy and reduced side effects can be developed.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its unique structural features make it suitable for use as a building block in peptidomimetics and other biologically active peptides. The ability to incorporate such moieties into larger molecules could lead to novel therapeutic agents with enhanced specificity and potency.

In conclusion, 2-[(Benzylsulfanyl)methyl]piperidine hydrochloride (CAS No. 1864052-29-8) represents a promising compound with significant therapeutic potential. Its structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset in the quest for new treatments for various diseases. Further research is warranted to fully elucidate its pharmacological profile and explore its applications in medicinal chemistry and biotechnology.